Cas no 2138230-15-4 (2-Tert-butyl-5-ethyl-4-formylfuran-3-carboxylic acid)

• Product Name: 2-Tert-butyl-5-ethyl-4-formylfuran-3-carboxylic acid
• CAS No: 2138230-15-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6484281
• PubChem ID: 165451245
• Update Time: 2025-05-19

2-Tert-butyl-5-ethyl-4-formylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138230-15-4
• 2-tert-butyl-5-ethyl-4-formylfuran-3-carboxylic acid
• EN300-705318
• 2-Tert-butyl-5-ethyl-4-formylfuran-3-carboxylic acid

• Inchi： 1S/C12H16O4/c1-5-8-7(6-13)9(11(14)15)10(16-8)12(2,3)4/h6H,5H2,1-4H3,(H,14,15)
• InChI Key： URTIFRNNONNIHX-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C=O)C(C(=O)O)=C1C(C)(C)C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-Tert-butyl-5-ethyl-4-formylfuran-3-carboxylic acid

2-Tert-butyl-5-ethyl-4-formylfuran-3-carboxylic Acid (CAS No 2138230-15-4): A Comprehensive Overview

The compound 2-Tert-butyl-5-ethyl-4-formylfuran-3-carboxylic Acid, identified by the CAS registry number 2138230-15-4, is a specialized organic molecule with a unique structure and promising applications in various fields. This compound belongs to the class of furan derivatives, which have garnered significant attention in recent years due to their versatile properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-Tert-butyl-5-ethyl-4-formylfuran-3-carboxylic Acid is characterized by a furan ring system with substituents at positions 2, 4, and 5. The tert-butyl group at position 2 provides steric bulk, while the ethyl group at position 5 contributes to the compound's hydrophobicity. The formyl group at position 4 introduces a reactive aldehyde functionality, and the carboxylic acid group at position 3 adds acidity and potential for further functionalization. This combination of substituents makes the compound highly versatile for various chemical transformations and applications.

Recent studies have highlighted the potential of furan derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The unique electronic and steric properties of 2-Tert-butyl-5-ethyl-4-formylfuran-3-carboxylic Acid make it an attractive candidate for exploring its biological activity. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, 2-Tert-butyl-5-Ethyl-Furan Derivatives have shown promise in materials science. The compound's ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor applications. Recent advancements in green chemistry have also led to the investigation of this compound as a sustainable alternative in organic synthesis.

The synthesis of CAS No 2138230-15-4 involves a multi-step process that typically begins with the preparation of the furan ring followed by successive substitutions and functionalizations. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency and scalability of this process.

From an environmental standpoint, the compound's biodegradability and eco-friendly synthesis pathways are areas of active research. As sustainability becomes increasingly critical in chemical manufacturing, understanding the environmental impact of CAS No 2138230–15–4 is essential for its responsible use.

In conclusion, 2-Tert-butyl–5-Ethyl–Furan Derivatives, represented by CAS No 2138230–15–4, stand out as a versatile class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in contemporary chemical research.